Cas no 4485-16-9 (3-Heptene, 4-methyl-)

• Product Name: 3-Heptene, 4-methyl-
• CAS No: 4485-16-9
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 334646
• PubChem ID: 5364638
• Update Time: 2025-04-19

3-Heptene, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptene, 4-methyl-
• 4-METHYL HEPTENE-3
• 4-Methyl-3-hepten
• 4-METHYL-3-HEPTENE
• 4-methyl-hept-3-ene
• 4-Methylhepten-3
• cis
• trans-3-heptene,4-methyl
• 3-Heptene,4-methyl-
• AKOS006273235
• 4485-16-9
• KKVVJQGDNYIIMN-UHFFFAOYSA-N
• (E)-4-Methylhept-3-ene
• (3E)-4-Methyl-3-heptene #
• CHEBI:88853
• Q27160853
• NSC 158671
• 3-Heptene, 4-methyl-, trans
• KKVVJQGDNYIIMN-SOFGYWHQSA-N
• (E)-4-methyl-3-heptene

• Inchi： 1S/C8H16/c1-4-6-8(3)7-5-2/h6H,4-5,7H2,1-3H3/b8-6+
• InChI Key： KKVVJQGDNYIIMN-SOFGYWHQSA-N
• SMILES： C(CC)/C(/C)=C/CC

Computed Properties

• Exact Mass: 112.12500
• Monoisotopic Mass: 112.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.7210
• Melting Point: -103.01°C (estimate)
• Boiling Point: 120.2°C (estimate)
• Flash Point: 9.2°C
• Refractive Index: 1.4170
• PSA: 0.00000
• LogP: 3.14280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons